1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(2-methoxybenzoyl)piperazine

• IUPAC Name: [4-(3,5-dimethyl-1-benzofuran-2-carbonyl)piperazin-1-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C23H24N2O4/c1-15-8-9-20-18(14-15)16(2)21(29-20)23(27)25-12-10-24(11-13-25)22(26)17-6-4-5-7-19(17)28-3/h4-9,14H,10-13H2,1-3H3
• InChI Key: LOCQRHWNHGOCCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)N3CCN(CC3)C(=O)C4=CC=CC=C4OC
• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol

Description

The compound “1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(2-methoxybenzoyl)piperazine” is a complex organic molecule that contains a benzofuran ring and a piperazine ring. Benzofuran is a heterocyclic compound, meaning it contains atoms of at least two different elements in its ring structure. In this case, those elements are carbon and oxygen. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. The benzofuran ring is a fused ring system containing a benzene ring and a furan ring. The piperazine ring is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

Benzofuran compounds can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the substituents present. Piperazine rings can also participate in various reactions, often acting as a bidentate ligand to form complexes with metal ions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. Generally, benzofuran compounds are aromatic and relatively stable. Piperazine rings can exhibit basicity due to the presence of nitrogen atoms.

Future Directions

Research on benzofuran and piperazine derivatives is ongoing due to their potential biological activities. Future research may focus on synthesizing new derivatives and evaluating their biological activities, as well as improving synthetic methods.